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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945 Get Quote

An In-depth Technical Guide to Hydroflumethiazide-13CD2

This guide provides a comprehensive overview of the chemical and physical properties,

analytical methodologies, and biological context of Hydroflumethiazide-13CD2. It is intended

for researchers, scientists, and professionals in the field of drug development and analysis who

require detailed technical information on this isotopically labeled compound.

Core Chemical and Physical Properties
Hydroflumethiazide-13CD2 is the isotopically labeled version of Hydroflumethiazide, a

thiazide diuretic. The labeling with Carbon-13 and Deuterium makes it an ideal internal

standard for quantitative analysis of the parent compound in various biological matrices using

mass spectrometry.

Quantitative Data Summary
The key chemical and physical properties of Hydroflumethiazide-13CD2 and its parent

compound, Hydroflumethiazide, are summarized below for direct comparison.
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Property Hydroflumethiazide-13CD2 Hydroflumethiazide

Formal Name

6-(trifluoromethyl)-3,4-dihydro-

2H-benzo[e][1][2]

[3]thiadiazine-7-sulfonamide-3-

¹³C-3,3-d₂ 1,1-dioxide[4]

1,1-dioxo-6-

(trifluoromethyl)-3,4-dihydro-

2H-1λ⁶,2,4-benzothiadiazine-7-

sulfonamide[5]

CAS Number 1189877-11-9 135-09-1

Molecular Formula C₇[¹³C]H₆D₂F₃N₃O₄S₂ C₈H₈F₃N₃O₄S₂

Molecular Weight 334.3 331.3 g/mol

Physical Description Solid
White to cream-colored, finely

divided, crystalline powder

Purity ≥99% deuterated forms (d₁-d₂) Typically ≥98%

Solubility
Soluble in DMSO and

Methanol

Soluble in acetone (>100

mg/ml), methanol (58 mg/ml),

acetonitrile (43 mg/ml), and

dilute alkali. Sparingly soluble

in water (0.3 mg/ml) and ether

(0.2 mg/ml).

Mechanism of Action: Diuretic Effect
Hydroflumethiazide, the parent compound, is a thiazide diuretic that primarily acts on the

kidneys to increase water excretion. Its mechanism involves the inhibition of the sodium-

chloride (Na⁺/Cl⁻) symporter located in the distal convoluted tubule of the nephron. By blocking

this transporter, Hydroflumethiazide prevents the reabsorption of sodium and chloride ions from

the tubular fluid back into the blood. This leads to a higher concentration of solutes in the

tubule, which in turn reduces the osmotic gradient for water reabsorption, resulting in diuresis

(increased urine output). This diuretic action is beneficial in managing conditions like

hypertension and edema.
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Mechanism of Action of Hydroflumethiazide
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LC-MS/MS Quantification Workflow

1. Plasma Sample

2. Spike with IS
(Hydroflumethiazide-13CD2)
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7. MS/MS Detection
(MRM Mode)

8. Data Analysis &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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